Cas no 885276-54-0 (1-4-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 1-4-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 885276-54-0
• MF: C₁₀H₁₂F₃N
• MW: 203.2042
• MDL: MFCD07784290
• CID: 2951314
• PubChem ID: 18408640
• Update Time: 2025-09-23

1-4-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(三氟甲基)苯基)-1-丙胺
• Benzenemethanamine, α-ethyl-4-(trifluoromethyl)-
• 1-(4-(Trifluoromethyl)phenyl)propan-1-amine
• 1-[4-(Trifluoromethyl)phenyl]propan-1-amine
• 1-[4-(Trifluoromethyl)phenyl]propylamine
• (RS)-1-[4-(Trifluoromethyl)phenyl]propylamine
• (R)-1-Amino-1-[4-(trifluoromethyl)phenyl]propane
• (R)-1-[4-(TRIFLUOROMETHYL)PHENYL]PROPYLAMINE
• SY271996
• 1-[4-(Trifluoromethyl)phenyl]propane-1-amine
• E75993
• 811T208
• 1-4-(trifluoromethyl)phenylpropan-1-amine
• CS-0091714
• AKOS012085377
• SCHEMBL3171890
• BS-52953
• MFCD08439003
• EN300-242976
• DTXSID30593490
• DB-180730
• 439811-20-8
• SB78311
• MFCD07784290
• 885276-54-0

• MDL： MFCD07784290
• Inchi： 1S/C10H12F3N/c1-2-9(14)7-3-5-8(6-4-7)10(11,12)13/h3-6,9H,2,14H2,1H3
• InChI Key： YOETTZCHIABKPH-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C([H])C(=C([H])C=1[H])C([H])(C([H])([H])C([H])([H])[H])N([H])[H])(F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26